3-(benzo[d]thiazol-2-yl)-7-hydroxy-2-methyl-8-((3-methylpiperidin-1-yl)methyl)-4H-chromen-4-one

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(3-methylpiperidin-1-yl)methyl]chromen-4-one
• InChI: InChI=1S/C24H24N2O3S/c1-14-6-5-11-26(12-14)13-17-19(27)10-9-16-22(28)21(15(2)29-23(16)17)24-25-18-7-3-4-8-20(18)30-24/h3-4,7-10,14,27H,5-6,11-13H2,1-2H3
• InChI Key: CXOCDNMWNQVADN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=C(C=CC3=C2OC(=C(C3=O)C4=NC5=CC=CC=C5S4)C)O
• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol

Description

The compound “3-(benzo[d]thiazol-2-yl)-7-hydroxy-2-methyl-8-((3-methylpiperidin-1-yl)methyl)-4H-chromen-4-one” is a complex organic molecule. It contains several functional groups, including a benzothiazole ring, a chromenone ring, and a methylpiperidine group.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of this compound is complex, with an interplanar angle of 6.47 (6) degrees. An intramolecular S-O-C contact of 2.727 (2) A is observed.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 308°C. The IR (KBr) ν max is 3327, 3215, 2963, 1670, 1594, 1534, 1434, 1275, 1189, 1023, 935, 888, 848, 750, 721, 667 cm −1. The 1 H NMR (CDCl 3) δ is 11.26 (s, 1H, NH), 9.32 (s, 1H, NH), 8.23–8.26 (d, 1H, J = 7.95 Hz), 6.96–7.77 (m, 7H, ArH). The MS (FAB) m/z is 349 (M + 1) +.

Scientific Research Applications

Antimicrobial Applications

The synthesis and characterization of coumarin-thiazole derivatives, such as 2-(2-amino-1,3-thiazol-4-yl)-3H-benzo[f]chromen-3-one, have shown significant antimicrobial activity. These compounds, when incorporated into polymers like polyurethane varnishes, exhibit excellent antimicrobial effects against a range of microorganisms, making them valuable for creating antimicrobial coatings and materials (El‐Wahab et al., 2014).

Antioxidant Properties

Research into the antioxidant properties of coumarin substituted heterocyclic compounds has revealed that certain derivatives exhibit high antioxidant activities. For instance, a study on 3-(4-hydroxy-4H-benzo[4, 5]thiazolo[3, 2-a]pyrimidin-4-yl)-2H-chromen-2-one demonstrated scavenging activity reaching 80% at a concentration of 1000 μg/mL, highlighting the potential of these compounds in developing antioxidant therapies (Abd-Almonuim et al., 2020).

Anticancer Activity

A novel series of 7-(2-(benzo[d]thiazol-2-ylamino)ethoxy)-4-methyl-2H-chromen-2-one derivatives were synthesized and evaluated for their atypical antipsychotic property, showing good dopamine D2 and serotonin 5HT2A receptor antagonist activity. This suggests potential therapeutic applications in treating disorders requiring atypical antipsychotic medications (Gawai et al., 2019).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis process. Further studies could also investigate its mechanism of action and potential applications in medicine or other fields.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity, suggesting that they may target enzymes or proteins essential for the survival of mycobacterium tuberculosis .

Mode of Action

It can be inferred from the anti-tubercular activity of benzothiazole derivatives that this compound may interact with its targets, leading to inhibition of essential biochemical processes in the bacteria .

Biochemical Pathways

Given the anti-tubercular activity of benzothiazole derivatives, it can be hypothesized that this compound may interfere with the metabolic pathways crucial for the survival and replication of mycobacterium tuberculosis .

Result of Action

Based on the anti-tubercular activity of benzothiazole derivatives, it can be inferred that this compound may lead to the death of mycobacterium tuberculosis cells .